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Compound of Interest

Compound Name: 1,14-Tetradecanedioic-D24 acid

Cat. No.: B1436207

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Data for the deuterated compound 1,14-Tetradecanedioic-D24 acid is not readily
available in public literature. The following guide provides data for the non-deuterated parent
compound, 1,14-Tetradecanedioic acid. The physical properties of the deuterated analogue are
expected to be very similar, with a primary difference in molecular weight.

Introduction

1,14-Tetradecanedioic acid, also known as dodecanedicarboxylic acid, is an alpha,omega-
dicarboxylic acid.[1][2] It is a long-chain dicarboxylic acid that is a very hydrophobic molecule
and practically insoluble in water.[3] This document provides a summary of its key physical
properties, outlines a standard experimental protocol for property determination, and presents
a hypothetical signaling pathway for illustrative purposes.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 1,14-
Tetradecanedioic acid.
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Property Value Source(s)

Molecular Formula C14H2604 --INVALID-LINK--
Molecular Weight 258.35 g/mol --INVALID-LINK--
Appearance White to off-white powder/solid  --INVALID-LINK--
Melting Point 124 -129 °C --INVALID-LINK--
Boiling Point 427.81°C (rough estimate) --INVALID-LINK--
Water Solubility 0.2 mg/mL --INVALID-LINK--
pKa (Predicted) 448 £0.10 --INVALID-LINK--
LogP 4.2 at 25°C --INVALID-LINK--
Vapor Pressure 1.3hPa at 20°C --INVALID-LINK--

Note: Some sources refer to Hexadecanedioic acid (C16) as Thapsic acid.[4][5][6] This guide
focuses on Tetradecanedioic acid (C14).

Experimental Protocols
Determination of Melting Point (Capillary Method)

This protocol describes a standard method for determining the melting point range of a solid
crystalline organic compound like 1,14-Tetradecanedioic acid.

Materials:

1,14-Tetradecanedioic acid sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: Ensure the 1,14-Tetradecanedioic acid sample is completely dry. If
necessary, dry under vacuum. Grind a small amount of the sample into a fine powder using a
mortar and pestle.

Capillary Tube Packing: Pack the capillary tube with the powdered sample to a depth of 2-3
mm by tapping the sealed end on a hard surface.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

Heating and Observation:

o Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20°C
below the expected melting point (approx. 125°C).

o Reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium.
o Carefully observe the sample through the magnifying lens.
Data Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has melted into a clear liquid (the end
of the melting range).

Replicate: Repeat the measurement with a fresh sample and capillary tube at least two more
times to ensure accuracy and reproducibility.

Sample Preparation ‘

l Dry Sample }—»l Grind to Fine Powder ‘——{ Pack Capillary Tube ‘ ‘
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Workflow for Melting Point Determination.

Hypothetical Signaling Pathway

While specific signaling pathways for 1,14-Tetradecanedioic acid are not well-documented in
public literature, long-chain dicarboxylic acids could potentially interact with cellular signaling
cascades, for instance, by acting as ligands for nuclear receptors or by influencing metabolic
pathways. The following diagram illustrates a hypothetical pathway where a dicarboxylic acid
(DCA) activates a peroxisome proliferator-activated receptor (PPAR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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